Cas no 864448-35-1 (Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 864448-35-1
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 2196410
• PubChem ID: 53415348
• Update Time: 2025-04-21

Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate
• tert-butyl 7-methyl-3,7,9-triazabicyclo[3.3.1]nonane-3-carboxylate
• 864448-35-1
• A841646
• 7-methyl-3,7,9-triazabicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
• DTXSID10697046
• CWJXZSJCSLGNMK-UHFFFAOYSA-N
• SCHEMBL5242607

• Inchi： 1S/C12H23N3O2/c1-12(2,3)17-11(16)15-7-9-5-14(4)6-10(8-15)13-9/h9-10,13H,5-8H2,1-4H3
• InChI Key： CWJXZSJCSLGNMK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CN(C)CC(C1)N2)=O

Computed Properties

• Exact Mass: 241.17902698Da
• Monoisotopic Mass: 241.17902698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.8Ų